Cas no 2171954-86-0 (3-(3-ethoxypropyl)amino-2,2-difluoropropanamide)

• Product Name: 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide
• CAS No: 2171954-86-0
• MF: C₈H₁₆F₂N₂O₂
• MW: 210.221649169922
• CID: 6446691
• PubChem ID: 165842034
• Update Time: 2025-06-12

3-(3-ethoxypropyl)amino-2,2-difluoropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide
• EN300-1269930
• 3-[(3-ethoxypropyl)amino]-2,2-difluoropropanamide
• 2171954-86-0

• Inchi： 1S/C8H16F2N2O2/c1-2-14-5-3-4-12-6-8(9,10)7(11)13/h12H,2-6H2,1H3,(H2,11,13)
• InChI Key： KBCQVBBEHVQAFA-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCCCOCC)F

Computed Properties

• Exact Mass: 210.11798408g/mol
• Monoisotopic Mass: 210.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide

Introduction to 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide (CAS No. 2171954-86-0)

3-(3-ethoxypropyl)amino-2,2-difluoropropanamide, with the CAS number 2171954-86-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, specifically those with fluorinated substituents. The unique structural features of this compound, including the presence of an ethoxypropyl group and difluoro substitution on the propanamide backbone, make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide can be represented as follows: C₉H₁₇F₂N₂O₂. The ethoxypropyl group (C₃H₇OCH₂) provides hydrophobicity and lipophilicity, which are crucial for enhancing the compound's ability to cross biological membranes. The difluoro substitution on the propanamide backbone (C₃H₄F₂NHCO) introduces unique electronic and steric properties that can influence the compound's biological activity and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their potential to improve drug efficacy and reduce side effects. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them attractive for drug design. The presence of fluorine in 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide is particularly noteworthy, as it may contribute to improved pharmacokinetic properties such as increased bioavailability and prolonged half-life.

The potential therapeutic applications of 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide are diverse and promising. One area of significant interest is its use as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and effective anti-inflammatory drugs are essential for treating a wide range of diseases such as arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide has also shown promise in neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and Huntington's disease (HD) are characterized by progressive neuronal loss and dysfunction. The multifaceted nature of these diseases requires therapeutic agents that can address multiple pathological mechanisms. Research has indicated that 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide may have neuroprotective effects by reducing oxidative stress, inhibiting neuroinflammation, and modulating neurotransmitter systems.

In addition to its therapeutic potential, the synthesis and characterization of 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide have been extensively studied. The synthetic route typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the ethoxypropylamine intermediate followed by coupling with a difluoroacetyl chloride derivative to form the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of the synthesized compound.

The safety profile of 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(3-ethoxypropyl)amino-2,2-difluoropropanamide (CAS No. 2171954-86-0) represents a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory properties and neuroprotective effects make it an attractive candidate for further investigation in both preclinical and clinical settings. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge.